![molecular formula C12H16BIO2 B1312233 2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 408492-28-4](/img/structure/B1312233.png)
2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as ITMD, is a boron-containing heterocyclic compound that has been used in a variety of scientific applications, including organic synthesis, materials science, and biochemistry. Its unique structure and properties make it a useful compound for a wide range of research projects.
Scientific Research Applications
Synthesis of Ortho-Modified Derivatives
Research by Spencer et al. (2002) describes the synthesis of derivatives like 2-mercapto- and 2-piperazino-(methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes and explores their inhibitory activity against serine proteases including thrombin. These derivatives showcase the compound's utility in creating biologically relevant molecules with potential therapeutic applications Spencer et al., 2002.
Development of Novel Stilbenes and Polyenes
Das et al. (2015) report on the synthesis of pinacolylboronate-substituted stilbenes and their application in creating boron-capped polyenes. These compounds are investigated for their potential in new material development for technologies such as Liquid Crystal Displays (LCDs) and as therapeutics for neurodegenerative diseases, highlighting the compound's role in materials science and medicinal chemistry Das et al., 2015.
Precision Polymerization
Yokozawa et al. (2011) examined the polymerization of a related compound to yield poly(3-hexylthiophene) with almost perfect head-to-tail regioregularity, demonstrating the compound's significance in precision polymer synthesis. This study contributes to the development of high-quality polymers for electronic applications Yokozawa et al., 2011.
Synthesis of Boronic Esters
Research into the synthesis of benzyloxycyanophenylboronic esters by El Bialy et al. (2011) shows the utility of this compound in the creation of boronic esters, which are pivotal in cross-coupling reactions, further emphasizing its role in advanced organic synthesis El Bialy et al., 2011.
Electrochemical Studies
Tanigawa et al. (2016) explored the electrochemical properties and reactions of sulfur-containing organoboron compounds, including derivatives of 2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This study highlights the compound's relevance in electrochemistry and its potential in developing novel electrochemical reactions Tanigawa et al., 2016.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-(3-iodophenyl)histamine, have been found to interact with theH1 receptor . The H1 receptor plays a crucial role in inflammatory responses, making it a potential target for anti-inflammatory drugs .
Mode of Action
Similar compounds like iobenguane are known to locate phaeochromocytomas and neuroblastomas . The radioisotope used can either be iodine-123 for imaging or iodine-131 for destruction of tissues that metabolize noradrenaline .
Biochemical Pathways
Similar compounds like iobenguane are known to interact with tissues that metabolize noradrenaline , which suggests that it may affect the noradrenaline metabolic pathway.
Pharmacokinetics
The onset of activity of liothyronine sodium is rapid, occurring within a few hours . Maximum pharmacologic response occurs within 2 or 3 days, providing early clinical response . The biological half-life is about 2-1/2 days .
Result of Action
Similar compounds like iobenguane are used for the diagnosis of primary and metastatic pheochromocytoma or neuroblastoma .
Biochemical Analysis
Biochemical Properties
2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane plays a crucial role in biochemical reactions, particularly in the formation of carbon-carbon bonds. It interacts with enzymes and proteins involved in these reactions, facilitating the transfer of boron to palladium during the transmetalation step of the Suzuki-Miyaura coupling . This interaction is essential for the formation of new chemical bonds, making the compound a valuable tool in organic synthesis.
Cellular Effects
The effects of this compound on various cell types and cellular processes are significant. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. It has been observed to modulate the activity of certain enzymes and proteins, leading to changes in cellular behavior and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It participates in enzyme inhibition or activation, depending on the specific biochemical context. The compound’s ability to form stable complexes with palladium is a key aspect of its mechanism of action, facilitating the transfer of boron atoms during chemical reactions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is most effective .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and metabolite levels, influencing the overall biochemical environment within cells .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation, which can impact its activity and function .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can influence the compound’s function and effectiveness in biochemical reactions .
Properties
IUPAC Name |
2-(3-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BIO2/c1-11(2)12(3,4)16-13(15-11)9-6-5-7-10(14)8-9/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSHFNMSHDHAHDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BIO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10462094 | |
Record name | 2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10462094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
408492-28-4 | |
Record name | 2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10462094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Iodophenylboronic acid pinacol ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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